Cas no 1310383-68-6 (2-(Piperazin-1-YL)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)thiazole)
1310383-68-6 structure
Product Name:2-(Piperazin-1-YL)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)thiazole
CAS No:1310383-68-6
MF:C13H22BN3O2S
MW:295.208681583405
CID:2770096
PubChem ID:45785748
Update Time:2025-04-21
2-(Piperazin-1-YL)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)thiazole Chemical and Physical Properties
Names and Identifiers
-
- CS-33407
- 2-(PIPERAZIN-1-YL)-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)THIAZOLE
- starbld0000566
- 2-(Piperazin-1-yl)thiazole-4-boronic acid pinacol ester
- 1310383-68-6
- AKOS015942958
- AB50752
- 1-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1,3-THIAZOL-2-YL]PIPERAZINE
- 2-(Piperazin-1-YL)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)thiazole
-
- Inchi: 1S/C13H22BN3O2S/c1-12(2)13(3,4)19-14(18-12)10-9-20-11(16-10)17-7-5-15-6-8-17/h9,15H,5-8H2,1-4H3
- InChI Key: MNFUNFIFWLTAKF-UHFFFAOYSA-N
- SMILES: S1C=C(B2OC(C)(C)C(C)(C)O2)N=C1N1CCNCC1
Computed Properties
- Exact Mass: 295.1525783Da
- Monoisotopic Mass: 295.1525783Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.9Ų
2-(Piperazin-1-YL)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)thiazole Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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